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Eleclazine (also known as GS-6615) functions as a selective antagonist of the cardiac late sodium current

(INaL) [1]. Its mechanism is characterized by use-dependent block of cardiac sodium channels, meaning its

effect increases with higher heart rates, and a preference for binding to the activated state of the channel [2].

This results in atrial-selective inhibition of the fast sodium current (INa), which is a key property for

potentially suppressing atrial fibrillation without major ventricular effects [2].

The table below summarizes its core electrophysiological actions:

Aspect Effect of Eleclazine

Primary Target Late Sodium Current (INaL) [3] [1]

Fast Sodium Current
(I({}_{\text{Na}}))

Use-dependent inhibition (activated state block) [2]

Atrial vs. Ventricular
I({}_{\text{Na}}

Atrial-selective instantaneous inhibition [2]

Other Major Ion Channels Minimal effect on peak I({}{\text{Na}}, L-type calcium current (I({}{\text{Ca-

L}}), and rapid delayed rectifier potassium current (I({}_{\text{Kr}}) [4] [1]

Impact on Repolarization
(QT interval)

Shortens QT interval in Long QT Syndrome Type 3 (LQT3) [5] [1]
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Experimental Data and Findings

Eleclazine has been investigated in multiple experimental models, from isolated cells to whole hearts. Key

quantitative findings are consolidated in the table below.

Experimental Model Key Finding(s) Conc. Citation

Rat atrial & ventricular
myocytes

IC~50~ for I~NaL~ inhibition: ~200 nM; Use-
dependent block of I~Na~ [2]

10 µM [2]

Rabbit heart (HF & IR
injury)

Reduced APD dispersion; Accelerated Ca²⁺ transient
decay; Slowed conduction [6] [4]

1 µM [6] [4]

Rabbit heart
(myocardial stretch)

Prolonged refractory period; Reduced VF complexity
& inducibility [3]

1.4
µM

[3]

Porcine model (in vivo) Suppressed spontaneous atrial premature beats & AF
[1]

N/A [1]

Detailed Experimental Protocols

To assist in experimental design and interpretation, here are the methodologies from key studies.

Cell Isolation and Electrophysiology (Rat Myocytes): Rat left atrial and ventricular myocytes are
isolated enzymatically. Whole-cell sodium currents (I~Na~ and I~NaL~) are recorded at room

temperature using patch-clamp technique with specific internal and external sodium concentrations
[2].

Langendorff-Perfused Whole-Heart Studies: This setup is used for tissue/organ-level investigation.
Heart Failure (HF) and Ischemia-Reperfusion (IR) Model: In rabbits, HF is induced by 4

weeks of rapid right ventricular pacing. An IR injury is then created by ligating a coronary artery
for 60 minutes, followed by reperfusion [4].

Myocardial Stretch Model: In isolated rabbit hearts, a mechanical device is inserted into the
left ventricle to locally stretch the wall, increasing its dimensions by 12% [3].

Optical Mapping and Measurements: Hearts are loaded with voltage-sensitive and calcium-
sensitive dyes. Parameters like Action Potential Duration (APD), APD dispersion, conduction

velocity (CV), and calcium handling are measured using high-resolution cameras [4].
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Ventricular Fibrillation (VF) inducibility is tested using dynamic or extrastimulus pacing protocols

[6] [4].

Clinical Development and Experimental Status

Eleclazine reached Phase 3 clinical trials for Long QT Syndrome Type 3 (LQT3) [5] [1]. However,

development for all indications, including hypertrophic cardiomyopathy and ventricular arrhythmias, was

discontinued due to limited efficacy or safety concerns in clinical trials [4] [1].

Visualizing Eleclazine's Antiarrhythmic Pathways

The diagram below illustrates the core mechanism and effects of eleclazine on cardiomyocyte

electrophysiology.
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Eleclazine Mechanism and Effects

Cardiomyocyte
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Eleclazine's antiarrhythmic pathway via INaL inhibition.

Key Summary for Researchers

Atrial-Selective Potential: Its atrial-selective inhibition of I~Na~ is a significant finding for AF-specific

drug development, as it may lower ventricular pro-arrhythmic risk [2].
Context-Dependent Efficacy: Antiarrhythmic efficacy is highly model-dependent, showing promise in

atrial fibrillation, HF/IR with hypothermia, and stretch models, but not in all ventricular contexts [6] [3]
[1].
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Clinical Translation Challenge: Despite a strong mechanistic rationale and positive preclinical

results, eleclazine's clinical development was halted, underscoring the challenges in translating
electrophysiological drug effects from bench to bedside [4] [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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